Cas no 159225-90-8 (Benzoic acid,3,3'-oxybis[6-hydroxy-, 1,1'-dimethyl ester)

• Product Name: Benzoic acid,3,3'-oxybis[6-hydroxy-, 1,1'-dimethyl ester
• CAS No: 159225-90-8
• MF: C₁₆H₁₄O₇
• MW: 318.278165340424
• CID: 166176
• PubChem ID: 157798
• Update Time: 2025-04-19

Benzoic acid,3,3'-oxybis[6-hydroxy-, 1,1'-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(4-hydroxy-3-methoxycarbonylphenoxy)benzoate
• Cylindol B
• dimethyl 3,3'-oxybis(6-hydroxybenzoate)
• 159225-90-8
• Benzoic acid, 3,3'-oxybis(6-hydroxy-, dimethyl ester
• DTXSID60166616
• Benzoic acid,3,3'-oxybis[6-hydroxy-, 1,1'-dimethyl ester

• Inchi： 1S/C16H14O7/c1-21-15(19)11-7-9(3-5-13(11)17)23-10-4-6-14(18)12(8-10)16(20)22-2/h3-8,17-18H,1-2H3
• InChI Key： VSXYXFKPDHKDNT-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(C(=O)OC)=C1)O)C1=CC=C(C(C(=O)OC)=C1)O

Computed Properties

• Exact Mass: 318.074
• Monoisotopic Mass: 318.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.367
• Boiling Point: 451.2°Cat760mmHg
• Flash Point: 164.1°C
• Refractive Index: 1.603

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers